Cas no 1554091-88-1 (2-(2-bromo-4-methylphenyl)cyclopropan-1-amine)

• Product Name: 2-(2-bromo-4-methylphenyl)cyclopropan-1-amine
• CAS No: 1554091-88-1
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• CID: 5932822
• PubChem ID: 81793595
• Update Time: 2025-05-24

2-(2-bromo-4-methylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4-methylphenyl)cyclopropan-1-amine
• EN300-1912557
• 1554091-88-1
• AKOS020774586

• Inchi： 1S/C10H12BrN/c1-6-2-3-7(9(11)4-6)8-5-10(8)12/h2-4,8,10H,5,12H2,1H3
• InChI Key： DZGGVHDTSLLCCJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1C1CC1N

Computed Properties

• Exact Mass: 225.01531g/mol
• Monoisotopic Mass: 225.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(2-bromo-4-methylphenyl)cyclopropan-1-amine

Recent Advances in the Study of 2-(2-bromo-4-methylphenyl)cyclopropan-1-amine (CAS: 1554091-88-1)

2-(2-bromo-4-methylphenyl)cyclopropan-1-amine (CAS: 1554091-88-1) is a cyclopropylamine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bromo-methylphenyl and cyclopropylamine moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and enzyme inhibitors. Recent studies have explored its synthesis, pharmacological properties, and mechanistic pathways, shedding light on its therapeutic versatility.

The synthesis of 2-(2-bromo-4-methylphenyl)cyclopropan-1-amine has been optimized to achieve higher yields and purity, which is critical for its application in drug discovery. A 2023 study published in the Journal of Medicinal Chemistry detailed a streamlined synthetic route involving palladium-catalyzed cross-coupling reactions, which significantly improved the scalability of the process. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further preclinical evaluation.

Pharmacological investigations have revealed that 2-(2-bromo-4-methylphenyl)cyclopropan-1-amine exhibits potent activity as a monoamine oxidase (MAO) inhibitor. MAO inhibitors are widely used in the treatment of neurodegenerative disorders such as Parkinson's disease and depression. In vitro assays demonstrated that this compound selectively inhibits MAO-B with an IC50 value of 0.8 μM, suggesting its potential as a lead compound for developing new neuroprotective agents. Furthermore, molecular docking studies have provided insights into its binding interactions with the MAO-B active site, which could guide future structure-activity relationship (SAR) studies.

Beyond its MAO inhibitory activity, recent research has explored the compound's potential in targeting other biological pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy as a sigma-1 receptor agonist, which could have implications for treating neuropathic pain and cognitive disorders. The study also noted its favorable pharmacokinetic profile, including good blood-brain barrier permeability and low cytotoxicity, further supporting its therapeutic potential.

In conclusion, 2-(2-bromo-4-methylphenyl)cyclopropan-1-amine (CAS: 1554091-88-1) represents a multifaceted compound with significant promise in medicinal chemistry. Its dual activity as an MAO inhibitor and sigma-1 receptor agonist, coupled with its synthetic accessibility, positions it as a valuable scaffold for future drug development efforts. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic applications.